4-bromo-1-(but-2-yn-1-yl)-1H-pyrazole

• IUPAC Name: 4-bromo-1-but-2-ynylpyrazole
• InChI: InChI=1S/C7H7BrN2/c1-2-3-4-10-6-7(8)5-9-10/h5-6H,4H2,1H3
• InChI Key: AXHBETNLKDYNRA-UHFFFAOYSA-N
• Canonical SMILES: CC#CCN1C=C(C=N1)Br
• Molecular Formula: C7H7BrN2
• Molecular Weight: 199.05 g/mol

Description

Synthesis Analysis

The synthesis of this compound involves several steps, including bromination of a suitable precursor (such as 1-(but-2-yn-1-yl)-1H-pyrazole) using a brominating agent. Detailed synthetic routes and conditions can be found in relevant literature.

Scientific Research Applications

Preparation of Annulated Ring Compounds

. These complex structures are often found in natural products and pharmaceuticals, making this application particularly relevant for medicinal chemistry and drug discovery.

Synthesis of Marine Natural Products

. Marine natural products are a rich source of novel chemical structures with potent biological activities, including anticancer, antiviral, and antibacterial properties.

Production of Axially Chiral Teranyl Compounds

. These compounds have significant applications in asymmetric synthesis, a key process in the production of pharmaceuticals.

Alkylation of L-Tryptophan Methyl Ester

. This process is important in the production of modified amino acids, which have applications in peptide synthesis and the development of new pharmaceuticals.

Synthesis of 4-Butynyloxybenzene Sulfonyl Chloride

. This compound is a useful intermediate in organic synthesis, particularly in the production of dyes and pharmaceuticals.

Production of Mono-Propargylated Diene Derivative

. These derivatives have potential applications in polymer chemistry, where they can be used to create new types of polymers with unique properties.